Cas no 4753-04-2 (2'-Deoxy-2'-chlorouridine)

• Product name: 2'-Deoxy-2'-chlorouridine
• CAS No: 4753-04-2
• MF: C₉H₁₁ClN₂O₅
• MW: 262.647041559219
• MDL: MFCD00057379
• CID: 329294
• PubChem ID: 101484

2'-Deoxy-2'-chlorouridine Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-chloro-2'-deoxy-
• 2'-DEOXY-2'-CHLOROURIDINE
• 2'-Chlor-2'-deoxy-uridin
• 2'-Chlor-2'-desoxyuridin
• 2'-Chloro-2'-deoxy-uridin
• 2-CHLORO-2-DEOXYURIDINE
• 2'-chloro-dU
• 2'-Chloro-2'-deoxyuridine
• NSC 526746
• 4753-04-2
• 2'-Deoxy -2'-chlorouridine
• 2 inverted exclamation mark -Chloro-2 inverted exclamation mark -deoxyuridine
• F12923
• 1-((2R,3R,4R,5R)-3-Chloro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• XOTUXDQKWDTKSI-XVFCMESISA-N
• 2?-CHLORO-2?-DEOXYURIDINE
• MFCD00057379
• SCHEMBL2892025
• 1-[(2R,3R,4R,5R)-3-chloro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 2'-deoxy-2'-chloro-uridine
• AC-32293
• DB-020771
• Uridine, 2'-chloro-2'-deoxy-(8CI)
• Uridine, 2'-chloro-2'-deoxy-(8CI)(9CI)
• Uridine, 2'-chloro-2'-deoxy-
• 2'-Deoxy-2'-chlorouridine

• MDL： MFCD00057379
• Inchi： InChI=1S/C9H11ClN2O5/c10-6-7(15)4(3-13)17-8(6)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3H2,(H,11,14,16)
• InChI Key： XOTUXDQKWDTKSI-UHFFFAOYSA-N
• SMILES： OCC1OC(N2C=CC(=O)NC2=O)C(Cl)C1O

Computed Properties

• Exact Mass: 262.03600
• Monoisotopic Mass: 262.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 207-212 °C (decomposition)
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 104.55000
• LogP: -1.60540

2'-Deoxy-2'-chlorouridine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 2'-Deoxy-2'-chlorouridine

2'-Deoxy-2'-chlorouridine (CAS No. 4753-04-2): A Comprehensive Overview

2'-Deoxy-2'-chlorouridine (CAS No. 4753-04-2) is a modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by the substitution of a chlorine atom at the 2' position of the ribose sugar, plays a pivotal role in the study of nucleic acid analogs and their therapeutic potential. Researchers and industry professionals often search for terms like "2'-Deoxy-2'-chlorouridine synthesis", "2'-Deoxy-2'-chlorouridine applications", and "CAS 4753-04-2 properties", reflecting its relevance in modern science.

The chemical structure of 2'-Deoxy-2'-chlorouridine features a uracil base attached to a deoxyribose sugar, with a chlorine atom replacing the hydroxyl group at the 2' position. This modification enhances its stability and alters its interaction with enzymes, making it a valuable tool in studying RNA and DNA metabolism. Recent advancements in nucleoside chemistry have highlighted its potential in designing novel antiviral and anticancer agents, aligning with the growing interest in targeted therapies and personalized medicine.

One of the most frequently asked questions about 2'-Deoxy-2'-chlorouridine is its role in drug development. Studies have shown that this compound can inhibit certain viral polymerases, making it a candidate for antiviral drug design. Additionally, its ability to interfere with nucleic acid synthesis has sparked interest in oncology research, particularly in the context of cancer cell proliferation. These applications are often explored in conjunction with searches like "2'-Deoxy-2'-chlorouridine mechanism of action" and "nucleoside analogs in cancer therapy".

From a commercial perspective, 2'-Deoxy-2'-chlorouridine is available in various purity grades, catering to research laboratories and pharmaceutical companies. The demand for high-purity nucleoside derivatives has surged due to their critical role in biomedical research and diagnostic applications. Suppliers often emphasize its stability, solubility, and compatibility with standard laboratory protocols, addressing common queries such as "buy 2'-Deoxy-2'-chlorouridine" and "CAS 4753-04-2 suppliers".

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Environmental and safety considerations are also paramount when handling 2'-Deoxy-2'-chlorouridine. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adherence to disposal guidelines, are essential. Researchers frequently look for information on "2'-Deoxy-2'-chlorouridine safety data" and "CAS 4753-04-2 handling precautions", underscoring the importance of responsible scientific conduct.

The future of 2'-Deoxy-2'-chlorouridine research lies in its potential to bridge gaps in therapeutic innovation. As the scientific community continues to explore its applications in gene editing, vaccine development, and diagnostic tools, this compound is poised to remain a cornerstone of nucleoside chemistry. Its versatility and adaptability make it a subject of enduring interest, as evidenced by the steady volume of searches for "2'-Deoxy-2'-chlorouridine latest research" and "emerging uses of nucleoside analogs".

In summary, 2'-Deoxy-2'-chlorouridine (CAS No. 4753-04-2) represents a fascinating intersection of chemistry, biology, and medicine. Its unique properties and broad applicability ensure its continued relevance in both academic and industrial settings. Whether you are a researcher exploring its mechanistic details or a supplier seeking to meet market demand, understanding this compound's multifaceted role is key to unlocking its full potential.